Cas no 1262010-18-3 ([1,1'-Biphenyl]-3,3'-dicarboxylic acid, 5,6'-difluoro-, 3'-methyl ester)

• Product Name: [1,1'-Biphenyl]-3,3'-dicarboxylic acid, 5,6'-difluoro-, 3'-methyl ester
• CAS No: 1262010-18-3
• MF: C₁₅H₁₀F₂O₄
• MW: 292.234311580658
• MDL: MFCD18322104
• CID: 2769084
• Update Time: 2025-05-21

[1,1'-Biphenyl]-3,3'-dicarboxylic acid, 5,6'-difluoro-, 3'-methyl ester Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3,3'-dicarboxylic acid, 5,6'-difluoro-, 3'-methyl ester

• MDL： MFCD18322104
• Inchi： 1S/C15H10F2O4/c1-21-15(20)8-2-3-13(17)12(7-8)9-4-10(14(18)19)6-11(16)5-9/h2-7H,1H3,(H,18,19)
• InChI Key： QITQJSJYTJXERB-UHFFFAOYSA-N
• SMILES： C1(C2=C(F)C=CC(C(OC)=O)=C2)=CC(F)=CC(C(O)=O)=C1

Additional information on [1,1'-Biphenyl]-3,3'-dicarboxylic acid, 5,6'-difluoro-, 3'-methyl ester

[1,1'-Biphenyl]-3,3'-dicarboxylic acid, 5,6'-difluoro-, 3'-methyl ester

The compound [1,1'-Biphenyl]-3,3'-dicarboxylic acid, 5,6'-difluoro-, 3'-methyl ester with CAS No. 1262010-18-3 is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique biphenyl structure, which consists of two phenyl rings connected by a single bond. The presence of fluorine atoms at the 5 and 6' positions introduces interesting electronic and steric properties, while the methyl ester group at the 3' position adds further functionalization to the molecule.

Recent studies have highlighted the potential of this compound in various applications. For instance, researchers have explored its use in the development of advanced materials such as high-performance polymers and organic semiconductors. The fluorine substituents in the molecule are known to enhance electronic communication between the two phenyl rings, which is crucial for applications in optoelectronic devices. Additionally, the methyl ester group provides a versatile functional handle for further chemical modifications, enabling the synthesis of more complex structures.

The synthesis of [1,1'-Biphenyl]-3,3'-dicarboxylic acid, 5,6'-difluoro-, 3'-methyl ester involves a multi-step process that typically begins with the preparation of the biphenyl core. This is followed by selective fluorination and esterification steps to introduce the desired substituents. The precise control of reaction conditions is essential to ensure high yields and purity of the final product. Recent advancements in catalytic methods and green chemistry have made this synthesis more efficient and environmentally friendly.

In terms of physical properties, this compound exhibits a high degree of thermal stability due to its aromatic framework and electron-withdrawing fluorine substituents. Its solubility in common organic solvents is moderate but can be tailored through further functionalization. The compound also displays interesting optical properties, making it a candidate for applications in light-emitting diodes (LEDs) and other optoelectronic devices.

From a biological standpoint, [1,1'-Biphenyl]-3,3'-dicarboxylic acid, 5,6'-difluoro-, 3'-methyl ester has been studied for its potential as a bioactive molecule. Initial assays suggest that it may exhibit selective activity against certain enzymes or receptors, though further research is needed to confirm these findings. The presence of fluorine atoms in the molecule could also influence its pharmacokinetic properties.

Looking ahead, the versatility of this compound makes it an attractive candidate for further exploration in both academic and industrial settings. Its unique combination of electronic properties and functional groups opens up possibilities for innovations in materials science and drug discovery. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing modern chemistry.